![molecular formula C15H15NO3S B270912 2-(2,6-Dimethylanilino)-2-oxoethyl 2-thiophenecarboxylate](/img/structure/B270912.png)
2-(2,6-Dimethylanilino)-2-oxoethyl 2-thiophenecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2,6-Dimethylanilino)-2-oxoethyl 2-thiophenecarboxylate, also known as DTA, is a chemical compound that has been widely used in scientific research. It is a fluorescent probe that can be used to study protein-ligand interactions, enzyme kinetics, and other biochemical processes. DTA is a valuable tool for researchers in the fields of biochemistry, pharmacology, and molecular biology.
Mechanism of Action
2-(2,6-Dimethylanilino)-2-oxoethyl 2-thiophenecarboxylate works by binding to proteins and other biomolecules, causing a change in fluorescence that can be detected using spectroscopy or other methods. The exact mechanism of action of this compound is not fully understood, but it is believed to involve the formation of a complex between the probe and the biomolecule of interest.
Biochemical and Physiological Effects:
This compound does not have any significant biochemical or physiological effects on its own. It is a non-toxic compound that can be used safely in laboratory experiments.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(2,6-Dimethylanilino)-2-oxoethyl 2-thiophenecarboxylate is its high sensitivity and selectivity for binding to proteins and other biomolecules. It can be used to study a wide range of biological processes, and is relatively easy to use and interpret. However, this compound has some limitations as well. It is not suitable for studying the binding of small molecules to proteins, and may not be effective for studying proteins that are highly hydrophobic or have low solubility.
Future Directions
There are many potential future directions for research involving 2-(2,6-Dimethylanilino)-2-oxoethyl 2-thiophenecarboxylate. One area of interest is the development of new probes that can be used to study specific types of proteins or biomolecules. Another area of interest is the use of this compound in drug discovery, where it could be used to identify potential drug targets or to screen large libraries of compounds for their ability to bind to specific proteins. Additionally, this compound could be used in the development of new diagnostic tools for diseases such as cancer or Alzheimer's disease.
Synthesis Methods
2-(2,6-Dimethylanilino)-2-oxoethyl 2-thiophenecarboxylate can be synthesized using a variety of methods, including the reaction of 2-thiophenecarboxylic acid with 2-(2,6-dimethylanilino)ethylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting compound can be purified using column chromatography or other methods.
Scientific Research Applications
2-(2,6-Dimethylanilino)-2-oxoethyl 2-thiophenecarboxylate has been used in a wide range of scientific research applications, including the study of protein-ligand interactions, enzyme kinetics, and other biochemical processes. It has been used to study the binding of ligands to proteins such as thrombin, trypsin, and chymotrypsin, as well as to study the kinetics of enzyme-catalyzed reactions. This compound has also been used to study the structure and function of membrane proteins, such as ion channels and transporters.
properties
Molecular Formula |
C15H15NO3S |
---|---|
Molecular Weight |
289.4 g/mol |
IUPAC Name |
[2-(2,6-dimethylanilino)-2-oxoethyl] thiophene-2-carboxylate |
InChI |
InChI=1S/C15H15NO3S/c1-10-5-3-6-11(2)14(10)16-13(17)9-19-15(18)12-7-4-8-20-12/h3-8H,9H2,1-2H3,(H,16,17) |
InChI Key |
HIZGVJHREFFMHQ-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=CC=C1)C)NC(=O)COC(=O)C2=CC=CS2 |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)COC(=O)C2=CC=CS2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.